4-Pentylbenzohydrazide

• IUPAC Name: 4-pentylbenzohydrazide
• InChI: InChI=1S/C12H18N2O/c1-2-3-4-5-10-6-8-11(9-7-10)12(15)14-13/h6-9H,2-5,13H2,1H3,(H,14,15)
• InChI Key: OAAKQCZBNZHUBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C(=O)NN
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID30369455
• Molecular Weight: 206.28 g/mol
• CAS No.: 64328-57-0

Description

4-Pentylbenzohydrazide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potency

4-Pentylbenzohydrazide derivatives have been evaluated for their anticancer potency. For instance, certain derivatives showed significant antitumor efficiency against human breast adenocarcinoma and lung carcinoma cell lines, exhibiting high DNA synthesis inhibition and apoptotic cell percentages (Turan-Zitouni et al., 2018).

Synthesis and Structural Characterization

The synthesis process of this compound derivatives involves the reaction of 4-pentylbenzoic acid and thiosemicarbazide. The structural characterization has been documented, providing insights into the molecular configuration and potential for further chemical modifications (Wang et al., 2009).

Antimicrobial Activity

Derivatives of this compound have been developed with an emphasis on antimicrobial activity. These derivatives have been tested for efficacy against various microbial strains, highlighting the potential for development of new antimicrobial agents (Kardile & Kalyane, 2010).

Plant Growth Research

In plant physiology research, derivatives of this compound are used as tools to gain insights into the regulation of terpenoid metabolism in plants. This research has implications for understanding plant growth, cell division, and senescence (Grossmann, 1990).

Drug Discovery and Chemical Genetics

This compound and its derivatives play a role in the field of drug discovery and chemical genetics. They are used in the identification of small molecules with potential therapeutic applications, such as apoptosis inducers, highlighting their significance in anticancer drug research (Cai et al., 2006).

Neuroprotective Effects

Sodium 4-phenylbutyrate, a derivative, has been shown to have neuroprotective effects against cerebral ischemic injury. This derivative acts as a chemical chaperone, reducing ER-mediated apoptosis and inflammation, thus suggesting potential therapeutic applications in the treatment of stroke (Qi et al., 2004).

Thermoresponsive Drug Delivery

This compound derivatives are being explored for their use in thermoresponsive drug delivery systems. This application leverages the unique physical properties of these compounds for controlled drug release at specific temperatures, enhancing the effectiveness of drug delivery mechanisms (Dinarvand et al., 2006).